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Compound of Interest

1-(2-fluorophenyl)-1H-pyrrole-2-
Compound Name:

carbaldehyde
CAS No.: 132407-65-9
Cat. No.: B111662

Get Quote

\ J

A precise understanding of a compound's chemical identity and physical properties is the
bedrock of reproducible science. These characteristics dictate everything from solvent selection
to the interpretation of biological data.

Chemical Identity
e CAS Number: 278779-30-9[1][2][3][4]

¢ Systematic (IUPAC) Name: 3-[2-[2-Chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-
isoxazolyllmethoxy]phenyl]ethenyl]-benzoic acid[2][3][5]

e Synonym: GW 4064
¢ Molecular Formula: C2sH22CIsNOa4[1][2][3][4]

» Molecular Weight: 542.84 g/mol [1][4]

Physicochemical Properties
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The effective application of GW4064 in experimental systems is contingent on its physical
behavior. The following table summarizes its key properties and their direct implications for
laboratory work.
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Property

Value

Experimental Significance
& Rationale

Appearance

White to off-white crystalline

solid

A primary, qualitative indicator
of compound purity. Deviations
in color may suggest

degradation or impurities.

Purity

Typically 295% - 297% (by
HPLC)

Essential for ensuring that
observed biological effects are
attributable to GW4064 and
not contaminants. High purity
minimizes experimental
variability.[2]

Solubility

Soluble in DMSO (e.g., ~25
mg/mL), DMF (~25 mg/mL),
and sparingly in Ethanol (~1

mg/mL). Insoluble in water.

Dictates solvent choice for
stock solutions. DMSO is the
most common solvent for in
vitro studies due to high
solubility, but vehicle controls
are critical as DMSO can have
independent biological effects.
For in vivo use, formulation
strategies (e.g., with HP-3-CD)
are often required.[1][2][3]

Storage

Store at -20°C, desiccated

Protects against chemical
degradation over time,
ensuring the compound's
stability and consistent
potency for the duration of a
study.[2]

UV/Vis.

Amax: 304 nm

Useful for quantification via UV
spectroscopy and for detection
in HPLC analysis.[2][3]
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Synthesis and Quality Control: A Self-Validating
Workflow

While the specific, multi-step synthesis of GW4064 is complex and often proprietary, the
validation of the final product is a universal requirement.[6] The following workflow illustrates a
self-validating system for ensuring the identity and purity of a synthesized batch.
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Synthesis & Purification

Analysis
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Caption: The canonical signaling pathway of FXR activation by GW4064.

Off-Target Activities: A Critical Consideration

While highly selective, it is crucial for researchers to be aware that at higher concentrations,
GW4064 has been shown to have FXR-independent effects. Studies have demonstrated that it
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can interact with multiple G protein-coupled receptors, including histamine receptors (H1, H2,
H4), leading to modulation of intracellular Ca2* and cAMP. [7][8] Trustworthiness: This finding
necessitates cautious interpretation of results, especially in cells that may not express FXR. [7]
[8]It is best practice to confirm that an observed effect is FXR-dependent by either i) using
FXR-knockout cells/animals or ii) demonstrating that an FXR antagonist can block the effect.

Key In Vivo and In Vitro Applications

GW4064 is a cornerstone tool for elucidating FXR biology in numerous disease models.
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Application Area

Key Findings with GW4064

Representative References

Cholestatic Liver Disease

Protects against liver damage
in animal models by repressing
bile acid synthesis genes (e.qg.,
CYP7A1) and inducing bile
acid transporter genes (e.g.,
BSEP, MDR?2). [9][10][11]

Liu et al., J Clin Invest, 2003

Hepatic Steatosis (Fatty Liver)

Prevents diet-induced hepatic
lipid accumulation by reducing
the expression of the lipid
transporter CD36. [4][5]

May, et al., J Lipid Res, 2009

Insulin Resistance

Improves hyperglycemia and
hyperlipidemia in diabetic
mouse models by decreasing
key gluconeogenesis enzymes
(PEPCK, G6Pase). [5]

Zhang et al., PNAS, 2006

Intestinal Barrier Function

Ameliorates LPS-induced
intestinal barrier disruption and
inflammation in an FXR-

dependent manner. [12]

Wu et al., Int 3 Mol Sci, 2023

Oncology

Has shown anti-tumor effects
in various cancers (e.g.,
colorectal, liver) by inducing
apoptosis and blocking the cell
cycle. [13][14]However, it can
also upregulate PD-L1,
suggesting a potential
combination with

immunotherapy. [14]

Hou et al., Cancer Med, 2022

Part 3: Experimental Protocols & Drug Development

Context
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The utility of GW4064 extends from basic research to target validation in preclinical drug
development.

Protocol: Validating FXR Target Gene Induction in
Hepatocytes

This protocol describes a standard quantitative PCR (qPCR) experiment to confirm that
GW4064 activates FXR signaling in a relevant cell type, such as the human hepatoma cell line
HepG2.

e Cell Culture: Culture HepG2 cells in Eagle's Minimum Essential Medium (EMEM)
supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C and 5%
COo..

e Seeding: Plate 0.5 x 10° cells per well in a 6-well plate and allow them to adhere for 24
hours.

e Treatment: Prepare a 10 mM stock solution of GW4064 in DMSO. Serially dilute in culture
medium to final concentrations of 0.1 uM, 1 puM, and 10 uM. Include a "Vehicle Control" well
treated with the same final concentration of DMSO (e.g., 0.1%).

 Incubation: Replace the medium in the wells with the GW4064- or vehicle-containing
medium and incubate for 24 hours. Rationale: 24 hours is typically sufficient for
transcriptional changes to occur and for target gene mRNA to accumulate.

o RNA Extraction: Lyse the cells and extract total RNA using a column-based kit (e.g., RNeasy
Kit) according to the manufacturer's instructions. Quantify RNA and assess purity
(A260/A280 ratio).

o cDNA Synthesis: Reverse transcribe 1 pg of total RNA into cDNA using a high-capacity
cDNA synthesis Kkit.

e Quantitative PCR (gPCR): Perform gPCR using a SYBR Green-based master mix with
primers for a housekeeping gene (e.g., GAPDH) and an FXR target gene (e.g., SHP or
BSEP).
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o Data Analysis: Calculate the relative expression of the target gene using the AACt method,
normalizing to the housekeeping gene and comparing the GW4064-treated samples to the

vehicle control.

o Acceptance Criteria: A statistically significant, dose-dependent increase in SHP mRNA
expression in the GW4064-treated samples relative to the vehicle control validates

successful FXR activation.

Role in Drug Discovery

GW4064 serves as a benchmark compound and a structural template for the development of
new FXR agonists with improved therapeutic profiles. [15]lts limitations, such as the
photoreactive stilbene group and modest bioavailability, have driven medicinal chemistry efforts
to create next-generation drugs for diseases like non-alcoholic steatohepatitis (NASH). [6][16]
Logical Workflow for Preclinical Target Validation:

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9977715/
https://www.researchgate.net/publication/45270719_Synthesis_and_pharmacological_validation_of_a_novel_series_of_non-steroidal_FXR_agonists?_share=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9061771/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hypothesis:
FXR activation ameliorates
disease phenotype (e.g., NASH)

In Vitro Proof-of-Concept:
Treat relevant cell models

(e.g., hepatocytes with fat overload)
with GW4064

Assess Phenotypic Rescue:
Measure lipid accumulation,
fibrosis markers, inflammation

In Vivo Validation:

Administer GW4064 to animal
model of NASH

Confirm Efficacy & Target Engagement:
Analyze liver histology, gene expression,
and serum biomarkers

Establish On-Target Effect:
Repeat key experiments in
FXR-knockout animals.
Effect should be lost.

Conclusion:
FXR is a validated therapeutic
target for this disease

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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